Cas no 2172061-59-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid
• CAS No: 2172061-59-3
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5777460
• PubChem ID: 165516769
• Update Time: 2025-10-28

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1513455
• 2172061-59-3
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]-3-hydroxypyrrolidine-3-carboxylic acid
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H24N2O6/c30-24(29-14-13-27(34,16-29)25(31)32)21-11-5-6-12-23(21)28-26(33)35-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,22,34H,13-16H2,(H,28,33)(H,31,32)
• InChI Key： WPNRSSLNJWAGKM-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C2=CC=CC=C2NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 116Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic Acid (CAS No. 2172061-59-3)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid, identified by its CAS number 2172061-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a benzoyl moiety, a pyrrolidine ring, and an amino group that is further modified with a methoxycarbonyl group. The presence of these functional groups contributes to the compound's unique chemical properties and biological interactions. Specifically, the benzoyl group can participate in hydrogen bonding and hydrophobic interactions, while the pyrrolidine ring provides structural stability and flexibility. The amino group, when protected by the methoxycarbonyl moiety, enhances solubility and stability in various solvents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid has shown potential in several preclinical studies due to its ability to interact with specific targets within cellular machinery.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease progression. For instance, studies have suggested that it may interfere with the activity of kinases, which are often overactive in cancer cells. By inhibiting these kinases, the compound could disrupt signaling pathways that promote cell proliferation and survival. Additionally, its structure suggests that it might have anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes or other inflammatory mediators.

The< strong>methoxycarbonyl group in the molecule not only enhances stability but also serves as a handle for further chemical modifications. This allows researchers to derivatize the compound into more complex molecules with tailored biological activities. Such modifications are crucial for optimizing drug-like properties such as bioavailability, metabolic stability, and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. These computational studies have provided valuable insights into how the molecule might interact with proteins and enzymes at the molecular level. For example, molecular dynamics simulations have revealed that the benzoyl group and pyrrolidine ring form stable interactions with specific residues on target proteins, suggesting strong binding affinity.

In addition to its potential therapeutic applications, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid has also been explored for its role in drug discovery campaigns targeting neglected tropical diseases. These diseases disproportionately affect developing regions and often lack effective treatments due to limited research funding. By leveraging this compound as a starting point for structural optimization, researchers aim to develop novel therapeutics that address unmet medical needs.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves delicate functional group manipulations and requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining the synthetic process.

Evaluation of pharmacokinetic properties is another critical aspect of drug development. Studies have been conducted to assess the absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) profiles of this compound. Preliminary data suggest that it exhibits reasonable oral bioavailability and undergoes predictable metabolic pathways, which are favorable for further development as a drug candidate.

The< strong>fluoren-9-yl moiety in the molecule is particularly noteworthy due to its unique electronic properties. This aromatic system can influence the overall reactivity and binding characteristics of the compound. Additionally, its fluorescence properties make it useful for developing probes and imaging agents in biomedical research. By incorporating fluorophores into drug candidates like this one, researchers can gain real-time insights into their behavior within living systems.

In conclusion,< strong>1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoyl-3-hydroxypyrrolidine-3-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its complex structure offers multiple opportunities for functionalization and optimization, while preliminary studies highlight its potential biological activities relevant to various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,< strong>CAS No.2172061-59-3 is poised to play a significant role in future drug discovery efforts.